Cas no 169212-84-4 (4-Methyl-1-propan-2-ylbenzotriazole)

4-Methyl-1-propan-2-ylbenzotriazole is a benzotriazole derivative with applications in corrosion inhibition, particularly in metalworking fluids and industrial coatings. Its molecular structure provides effective protection for copper and copper alloys by forming a stable passivation layer on metal surfaces, reducing oxidative degradation. The compound exhibits strong thermal and chemical stability, making it suitable for high-temperature and harsh-environment applications. Its hydrophobic properties enhance resistance to aqueous corrosion, while its compatibility with organic matrices allows for versatile formulation integration. The presence of the isopropyl group contributes to improved solubility in nonpolar solvents, facilitating use in oil-based systems. This compound is valued for its balance of performance and environmental considerations in industrial applications.

4-Methyl-1-propan-2-ylbenzotriazole structure

169212-84-4 structure

Product Name:4-Methyl-1-propan-2-ylbenzotriazole

CAS No:169212-84-4

MF:C₁₀H₁₃N₃

MW:175.230321645737

CID:111142

PubChem ID:3776176

Update Time:2025-10-17

4-Methyl-1-propan-2-ylbenzotriazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole,4-methyl-1-(1-methylethyl)-
- 1H-Benzotriazole,4-methyl-1-(1-methylethyl)-(9CI)
- 4-Methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazole
- 4-Methyl-1-propan-2-ylbenzotriazole
- Inchi： 1S/C10H13N3/c1-7(2)13-9-6-4-5-8(3)10(9)11-12-13/h4-7H,1-3H3
- InChI Key： PSSLWRFBUZZHII-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=C(C)C=2N=N1)C(C)C

Computed Properties

Exact Mass: 175.111
Monoisotopic Mass: 175.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 30.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AF14709-1mg	1H-Benzotriazole,4-methyl-1-(1-methylethyl)-(9CI)	169212-84-4		1mg	$585.00	2024-04-20
1PlusChem	1P00B1RP-1mg	1H-Benzotriazole,4-methyl-1-(1-methylethyl)-(9CI)	169212-84-4		1mg	$698.00	2025-02-25